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Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties, experimental protocols, and known biological context of 21,23-Dihydro-23-
hydroxy-21-oxozapoterin, a tetranortriterpenoid natural product. This document is intended to

serve as a foundational resource for researchers and professionals engaged in natural product

chemistry, pharmacology, and drug development. All quantitative data are presented in

standardized tables, and experimental workflows are visualized to facilitate understanding and

replication.

Introduction
21,23-Dihydro-23-hydroxy-21-oxozapoterin is a complex triterpenoid isolated from the

medicinal plant Clausena excavata[1]. As a member of the limonoid class of compounds, which

are known for their diverse biological activities, this molecule represents a subject of interest for

further investigation. This guide synthesizes the available technical information on this

compound.
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Physicochemical Properties
The fundamental physicochemical properties of 21,23-Dihydro-23-hydroxy-21-oxozapoterin
are summarized below. To date, specific experimental values for properties such as melting

and boiling points have not been reported in publicly accessible literature.

Property Value Source

Molecular Formula C₂₆H₃₀O₁₀ [2]

Molecular Weight 502.516 g/mol [2]

CAS Number 426266-88-8 [2]

Class Triterpenoid [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Experimental Protocols
Detailed experimental protocols for the synthesis of 21,23-Dihydro-23-hydroxy-21-
oxozapoterin are not currently available in the scientific literature, as it is a compound of

natural origin. The following sections detail the general methodologies for its isolation and

characterization based on standard practices for limonoids.

Isolation from Clausena excavata
The isolation of 21,23-Dihydro-23-hydroxy-21-oxozapoterin is achieved through the

extraction of plant material from Clausena excavata, followed by chromatographic separation. A

general workflow for this process is outlined below.
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Dried and Powdered Clausena excavata Plant Material

Solvent Extraction
(e.g., Methanol, Ethanol)

Concentration of Crude Extract

Solvent-Solvent Partitioning

Column Chromatography
(Silica Gel)

Preparative HPLC

Pure 21,23-Dihydro-23-hydroxy-21-oxozapoterin
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Isolated Compound

HPLC Analysis
(Purity Assessment)

Mass Spectrometry
(Molecular Weight and Formula)

NMR Spectroscopy
(Structural Elucidation)

Confirmed Structure

Pure Compound

Biological Activity Screening
(e.g., Cytotoxicity, Antimicrobial)

Identified Activity No Significant Activity

Mechanism of Action Studies

Signaling Pathway Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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